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Compound of Interest

Compound Name: N,N-dimethyl sphingosine (d17:1)

Cat. No.: B2559652 Get Quote

Technical Support Center: N,N-dimethyl
sphingosine (d17:1)
Welcome to the technical support center for N,N-dimethyl sphingosine (d17:1). This resource

provides researchers, scientists, and drug development professionals with essential information

to ensure the stability and efficacy of this compound in solution. Find answers to frequently

asked questions and troubleshoot common experimental issues to prevent degradation and

ensure reliable results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for N,N-dimethyl sphingosine
(d17:1)?

A1: For long-term stability, N,N-dimethyl sphingosine (d17:1) should be stored at -20°C.[1][2]

[3] The compound is stable for at least two years when stored correctly at this temperature.[2] It

is typically supplied as a crystalline solid, a film, or in an ethanol solution.[1][2][3] To prevent

degradation from environmental factors, ensure the container is tightly sealed and stored in a

dry, well-ventilated area.[4] Some suppliers also recommend storing the compound under an

inert gas atmosphere as it may be air-sensitive.[3]

Q2: Which solvents are recommended for preparing stock solutions of N,N-dimethyl
sphingosine (d17:1)?
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A2: N,N-dimethyl sphingosine (d17:1) is soluble in several organic solvents. The choice of

solvent can impact the concentration of the stock solution and its stability. It is recommended to

purge the solvent with an inert gas before use.[3]

Solvent Solubility Reference

Ethanol Miscible [2][3]

Dimethylformamide (DMF) 10 mg/mL [2][3]

Dimethyl sulfoxide (DMSO) 2 mg/mL [2][3]

Q3: How should I store stock solutions of N,N-dimethyl sphingosine (d17:1)?

A3: Stock solutions should be stored at -20°C in tightly sealed vials to minimize solvent

evaporation and exposure to air and moisture. For maximal stability, it is advisable to prepare

single-use aliquots to avoid repeated freeze-thaw cycles. These cycles can introduce moisture

and increase the risk of degradation.

Q4: Is N,N-dimethyl sphingosine (d17:1) sensitive to temperature, light, or pH during

experiments?

A4: Yes, these factors can influence its stability:

Temperature: While the compound is chemically stable at room temperature for short

periods, prolonged exposure to heat should be avoided.[4] High temperatures used in some

analytical techniques (e.g., GC/MS) can cause thermal degradation of similar small

molecules.[5] It is recommended to keep solutions on ice during experimental setup. Avoid

warming the compound.[4]

Light: While specific data on photosensitivity is limited, it is a general best practice for lipid-

based molecules to minimize exposure to light. Store solutions in amber vials or vials

wrapped in foil.

pH: The biological activity of sphingosine derivatives can be influenced by pH.[6][7][8] It is

crucial to maintain a stable and appropriate pH in your experimental buffer system. Extreme

pH values may lead to hydrolysis or other chemical modifications.
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Oxidizing Agents: Avoid contact with strong oxidizing agents, as they are listed as

incompatible materials.[4][9]
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Problem Potential Cause Recommended Solution

Inconsistent or non-

reproducible experimental

results.

Compound Degradation: The

active concentration of N,N-

dimethyl sphingosine (d17:1)

may be lower than expected

due to improper storage or

handling.

1. Prepare fresh stock

solutions from solid compound.

2. Use single-use aliquots to

avoid freeze-thaw cycles. 3.

Confirm the purity and

concentration of your stock

solution via analytical methods

if possible. 4. Review the

"Experimental Protocol for

Solution Preparation" below to

ensure best practices.

Loss of biological activity in

older stock solutions.

Long-Term Instability in

Solution: The compound may

degrade over time, even when

frozen, especially if exposed to

air or moisture.

1. Discard stock solutions older

than the recommended time

frame (typically a few months,

though this depends on the

solvent and storage

conditions). 2. Always store

aliquots at -20°C under an

inert atmosphere if possible.

Precipitation of the compound

in aqueous buffer.

Poor Aqueous Solubility: N,N-

dimethyl sphingosine (d17:1) is

a lipid and has very low

solubility in aqueous solutions.

1. First, dissolve the compound

in a water-miscible organic

solvent like ethanol or DMSO

before diluting it into your

aqueous experimental

medium.[2][3] 2. Ensure the

final concentration of the

organic solvent in your assay

is low and does not affect the

experimental outcome. 3. Use

a carrier protein like bovine

serum albumin (BSA) to

enhance solubility and delivery

in cell-based assays.
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Unexpected biological effects

observed.

Solvent Toxicity or Interaction:

The solvent used to dissolve

the compound (e.g., DMSO)

may have its own biological

effects.

1. Run a vehicle control

experiment containing the

same final concentration of the

solvent used to dissolve the

N,N-dimethyl sphingosine

(d17:1). 2. Minimize the final

solvent concentration in your

assay as much as possible.

Experimental Protocols
Protocol for Preparation and Storage of Stock Solutions
This protocol outlines the best practices for preparing and storing stock solutions of N,N-
dimethyl sphingosine (d17:1) to minimize degradation.

Preparation of Materials:

Bring the vial of solid N,N-dimethyl sphingosine (d17:1) to room temperature before

opening to prevent condensation of moisture.

Select a high-purity, anhydrous-grade solvent (e.g., ethanol, DMSO, DMF).

If possible, purge the solvent and the headspace of the vial with an inert gas (e.g., argon

or nitrogen) to remove oxygen.

Dissolution:

Add the desired volume of the chosen solvent to the vial containing the solid compound to

achieve the target concentration (e.g., for a 10 mg/mL stock in DMF).

Cap the vial tightly and vortex gently until the compound is completely dissolved. A brief

sonication in a water bath may aid dissolution if necessary, but avoid heating.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in amber glass or polypropylene vials.

The volume of each aliquot should be appropriate for a single experiment.
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If using clear vials, wrap them in aluminum foil to protect from light.

Flush the headspace of each aliquot vial with inert gas before sealing.

Store all aliquots at -20°C.

Use in Experiments:

When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature.

Keep the solution on ice during the experimental setup.

Dilute the stock solution into the aqueous experimental buffer immediately before use.

Discard any unused portion of the thawed aliquot; do not refreeze.

Visualizations
Signaling Pathway and Experimental Workflows
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Simplified Sphingolipid Signaling

Sphingosine

Sphingosine Kinase
(SphK)

Sphingosine-1-Phosphate
(S1P)

 Phosphorylation Downstream Signaling
(e.g., Ca2+ mobilization,

cell proliferation)

N,N-dimethyl sphingosine
(d17:1)  Inhibition
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Start: Solid DMS (d17:1)
Stored at -20°C

1. Equilibrate vial
to room temperature

2. Dissolve in anhydrous
solvent (e.g., Ethanol)

under inert gas

3. Create single-use
aliquots in amber vials

4. Store aliquots
at -20°C

5. Thaw one aliquot
for experiment

6. Dilute immediately
into aqueous buffer

7. Use in experiment
(Keep on ice)

End: Discard
unused solution
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freshly prepared?

 

Using single-use
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Yes Action: Prepare
fresh stock solution

No

Precipitation
observed?

Yes Action: Aliquot stock
to avoid freeze-thaw

No

Vehicle control
included?

No Action: Review dilution
protocol; consider carrier

Yes

Action: Repeat with
vehicle control

No

If issues persist,
contact technical support

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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